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Compound of Interest
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Cat. No.: B1581653

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl hexanoate (CAS No. 6378-65-0) is a fatty acid ester formed from the condensation of
hexanoic acid and hexan-1-ol.[1] It is a naturally occurring compound found in various fruits
such as passion fruit, apples, and strawberries, as well as in wine.[1] It is characterized by a
fruity, green, and herbaceous odor and is utilized as a flavoring and fragrance agent.[2][3] This
technical guide provides an in-depth overview of the core physicochemical properties of hexyl
hexanoate, complete with experimental protocols and a logical workflow for its

characterization.

Core Physicochemical Properties

The fundamental physicochemical characteristics of hexyl hexanoate are summarized in the
table below, providing a consolidated reference for laboratory and development applications.
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Property Value Source(s)
Molecular Formula C12H2402 [1112114]
Molecular Weight 200.32 g/mol [11[2][5]
Colorless to pale yellow oily
Appearance o [11[3][6]
liquid
Odor Herbaceous, fruity, green [21[31[7]
Boiling Point 245-246 °C at 760 mmHg [1][2]I5]
Melting Point -55 °C [1112][8]
Density 0.855-0.863 g/mL at 20-25 °C  [1][2][7]
Refractive Index (n20/D) 1.420 - 1.430 [11[4115]
o Insoluble (3.517 - 951 ug/L at
Solubility in Water [1][2][5]
20-25 °C)
Soluble in alcohol and
Solubility in Organic Solvents propylene glycol; miscible with [2]
oils
Vapor Pressure 0.028 mmHg at 25 °C [5]
Flash Point 99.4 °C (211 °F) [2][5]
logP (Octanol/Water Partition
o 471-5.7 [2][5][9]
Coefficient)
Purity (by GC) >97% [7][10]

Experimental Protocols

Accurate determination of physicochemical properties is paramount for the application and

development of chemical entities. The following sections detail the standard methodologies for

measuring the key properties of liquid esters like hexyl hexanoate.

Determination of Boiling Point (Micro-Reflux Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-reflux method is effective.[9]

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block or oil bath on a hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer (calibrated)

Clamps and stand

Procedure:

Introduce approximately 0.5 mL of hexyl hexanoate into the test tube along with a small
magnetic stir bar.

Clamp the test tube securely within the heating block or oil bath.

Position the thermometer so that the bulb is approximately 1 cm above the surface of the
liquid. This ensures the temperature of the vapor is measured, not the liquid itself.[9]

Turn on the stirrer to ensure gentle and even heating.

Begin heating the apparatus. Observe the sample for the onset of boiling (formation of
bubbles) and the condensation of vapor on the walls of the test tube. This condensation ring
indicates the liquid is refluxing.[9]

Adjust the heating so that the liquid refluxes gently. The thermometer bulb should be level
with the top of the condensation ring.

Record the temperature when it stabilizes. This stable temperature is the boiling point of the
liquid.[9]
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e ltis crucial to record the ambient atmospheric pressure as the boiling point is pressure-
dependent.[11]

Determination of Density (Oscillating U-tube Digital
Density Meter)

Density is a fundamental physical property defined as mass per unit volume. The ASTM D4052
and ASTM D7777 standards describe the use of a digital density meter.[1][2]

Apparatus:

 Digital density meter with an oscillating U-tube

e Syringe or automated sampler for sample introduction
e Thermostatic control for the measuring cell
Procedure:

o Calibrate the instrument with at least two reference standards (e.g., dry air and distilled
water) at the desired temperature (e.g., 20°C or 25°C).

e Ensure the measuring U-tube is clean and dry before introducing the sample.

« Introduce a sufficient volume of hexyl hexanoate into the U-tube, ensuring no air bubbles
are present, as they will affect the measurement.[8]

» Allow the sample to thermally equilibrate to the set temperature of the instrument.

e The instrument measures the change in the oscillation frequency of the U-tube caused by
the mass of the sample.[2]

e This frequency is used in conjunction with the calibration data to calculate and display the
density of the sample.[2]

Record the density, typically in g/mL or kg/m 3.[1]

Determination of Refractive Index (Abbe Refractometer)
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The refractive index measures how much the path of light is bent when entering a material and

is a characteristic property. The Abbe refractometer is a standard instrument for this

measurement.[3][5]

Apparatus:

Abbe refractometer

Monochromatic light source (typically a sodium D-line at 589 nm)
Circulating water bath for temperature control

Dropper or pipette

Cleaning solvents (e.g., ethanol or acetone) and soft tissue

Procedure:

Turn on the circulating water bath to bring the refractometer prisms to the desired
temperature (e.g., 20°C).

Clean the surfaces of both the measuring and illuminating prisms with a suitable solvent and
allow them to dry completely.[12]

Using a clean dropper, place 2-3 drops of hexyl hexanoate onto the surface of the
measuring prism.[12][13]

Gently close the illuminating prism to spread the liquid into a thin, uniform layer.
Position the light source to illuminate the prisms.
Look through the eyepiece and adjust the focus until the crosshairs are sharp.

Rotate the coarse adjustment knob until the boundary between the light and dark fields is
visible.

If a colored band is visible at the boundary, adjust the compensator to achieve a sharp,
achromatic line.[12]
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e Fine-tune the adjustment so that the boundary line is precisely centered on the crosshairs.
» Read the refractive index directly from the instrument's scale.[5]

Logical Workflow and Visualization

The following diagram illustrates a logical workflow for the physicochemical characterization of
a liquid sample such as hexyl hexanoate.

Workflow for Physicochemical Characterization of Hexyl Hexanoate
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Caption: Workflow for the physicochemical characterization of hexyl hexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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